Pharmacokinetics and ADME Properties of 3-(2-Iodobenzamido)benzoic Acid: A Technical Guide
Pharmacokinetics and ADME Properties of 3-(2-Iodobenzamido)benzoic Acid: A Technical Guide
Executive Summary & Chemical Rationale
3-(2-Iodobenzamido)benzoic acid (CAS: 887356-40-3) is a highly functionalized small molecule characterized by an ortho-iodinated benzamide moiety linked to a benzoic acid core[1]. In medicinal chemistry, the benzamido-benzoic acid scaffold is a privileged structure, frequently utilized in the development of retinoic acid receptor (RAR) agonists, farnesoid X receptor (FXR) modulators, and targeted anti-angiogenic agents[2][3].
The strategic placement of the iodine atom serves a dual purpose:
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Conformational Restriction & Affinity: The bulky ortho-iodine sterically restricts the rotation of the amide bond, locking the molecule into a bioactive conformation. Furthermore, iodine acts as a highly polarizable vector capable of forming strong orthogonal halogen bonds with nucleophilic residues (e.g., backbone carbonyls) in target binding pockets[4][5].
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Radiotracer Potential: Iodobenzamides are historically significant in nuclear medicine. When radiolabeled (e.g., with 123I or 125I ), similar scaffolds serve as highly specific SPECT imaging agents for melanoma and dopamine D2 receptor mapping[4][6].
Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of this compound requires a deep analysis of how its lipophilic halogenated tail interacts with its anionic carboxylic headgroup.
Physicochemical Profiling & ADME Implications
The pharmacokinetic behavior of 3-(2-Iodobenzamido)benzoic acid is fundamentally dictated by the interplay between its high lipophilicity (driven by the iodine and aromatic rings) and its acidity. At a physiological pH of 7.4, the benzoic acid moiety ( pKa≈4.0 ) is >99% ionized.
This ionization restricts passive diffusion across the blood-brain barrier (BBB), making the compound ideal for peripheral targeting while minimizing central nervous system (CNS) off-target effects. However, the lipophilic backbone ensures high affinity for plasma proteins and lipid membranes.
Table 1: Physicochemical and Predicted ADME Parameters
| Parameter | Value / Characteristic | Pharmacokinetic Implication |
| Molecular Weight | 367.14 g/mol [1] | Favorable for oral absorption (Lipinski compliant). |
| pKa (Carboxylic Acid) | ~4.0 | Highly ionized in blood/intestine; dictates solubility and efflux. |
| LogP / LogD 7.4 | ~3.8 / ~0.5 | High intrinsic lipophilicity, but balanced by physiological ionization. |
| Plasma Protein Binding (PPB) | >95% (Predicted) | High binding to Human Serum Albumin (HSA); limits free fraction. |
| Primary Efflux Transporters | BCRP, MRP2 | Anionic nature makes it a prime substrate for intestinal/biliary efflux. |
| Primary Metabolic Route | Phase II (UGT) | Carboxylic acid is highly susceptible to acyl glucuronidation. |
Pharmacokinetic Profile (A-D-M-E)
Absorption
Oral absorption of 3-(2-Iodobenzamido)benzoic acid is governed by pH-dependent solubility and intestinal efflux. While the un-ionized form is rapidly absorbed in the acidic environment of the stomach, the ionized form in the duodenum relies on paracellular transport or uptake transporters (e.g., OATP2B1). Because it is an organic anion, it is highly susceptible to apical efflux by Breast Cancer Resistance Protein (BCRP) and Multidrug Resistance-associated Protein 2 (MRP2), which can limit absolute oral bioavailability.
Distribution
Upon entering systemic circulation, the compound exhibits extensive plasma protein binding (>95%), primarily to albumin, driven by the hydrophobic iodobenzamide tail. This high PPB restricts the volume of distribution ( Vd ) to the central compartment and highly perfused organs (liver, kidneys). The ionized state at pH 7.4 prevents significant partitioning into the brain, a characteristic shared by other benzamido-benzoic acid derivatives like TAC-101[2][7].
Metabolism
A critical pitfall in evaluating carboxylic acid-containing drugs is an over-reliance on Cytochrome P450 (CYP) assays. While the benzamide ring may undergo minor Phase I hydroxylation (via CYP2C9 or CYP3A4), the dominant clearance mechanism is Phase II acyl glucuronidation mediated by Uridine 5'-diphospho-glucuronosyltransferases (UGTs), specifically UGT1A1 and UGT1A3. Acyl glucuronides can be chemically reactive; thus, monitoring the stability of this metabolite is crucial to rule out idiosyncratic toxicity.
Excretion
The compound is cleared via a dual pathway:
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Renal Excretion: The highly water-soluble acyl glucuronide metabolite is actively secreted into the urine via OAT1/OAT3 transporters in the proximal tubule.
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Biliary Excretion: The parent anion and its glucuronide are pumped into the bile via MRP2, potentially leading to enterohepatic recirculation, which can prolong the apparent half-life ( t1/2 )[4].
Fig 1: Standardized ADME workflow for evaluating halogenated benzamido-benzoic acids.
Self-Validating Experimental Protocols
To accurately profile 3-(2-Iodobenzamido)benzoic acid, standard assays must be modified to account for its anionic and highly protein-bound nature. The following protocols are engineered to establish strict causality and prevent artifactual data.
Protocol A: Caco-2 Permeability with Targeted Efflux Inhibition
Causality Rationale: Standard Caco-2 assays often report falsely low permeability for benzoic acids due to active apical efflux. By systematically adding specific inhibitors, we can isolate the exact transporter restricting absorption.
Step-by-Step Methodology:
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Cell Culture: Seed Caco-2 cells on polycarbonate transwell inserts (0.4 µm pore size) and culture for 21 days until Transepithelial Electrical Resistance (TEER) exceeds 400 Ω·cm².
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Buffer Preparation: Prepare Transport Buffer (HBSS with 10 mM HEPES, pH 7.4). To maintain sink conditions for this highly lipophilic compound, add 4% Bovine Serum Albumin (BSA) to the receiver chamber.
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Inhibitor Spiking: Prepare three parallel assay arms:
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Arm 1 (Control): Compound alone (10 µM).
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Arm 2 (BCRP Inhibition): Compound (10 µM) + Ko143 (1 µM).
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Arm 3 (MRP2 Inhibition): Compound (10 µM) + MK-571 (50 µM).
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Dosing & Sampling: Apply the dosing solutions to the apical (A) chamber for A→B transport, and to the basolateral (B) chamber for B→A transport. Incubate at 37°C on an orbital shaker.
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Quantification: Sample the receiver compartments at 30, 60, 90, and 120 minutes. Quench with cold acetonitrile containing an internal standard (e.g., labetalol). Analyze via LC-MS/MS.
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Validation: Calculate the Apparent Permeability ( Papp ) and the Efflux Ratio ( ER=Papp(B→A)/Papp(A→B) ). A significant drop in the ER in Arm 2 or 3 confirms the specific efflux liability.
Protocol B: Phase I/II Hepatic Clearance & Acyl Glucuronidation
Causality Rationale: Standard Human Liver Microsome (HLM) assays only utilize NADPH, blinding the researcher to UGT-mediated clearance. Because this compound contains a free carboxylic acid, UGT activation is mandatory to determine true intrinsic clearance ( CLint ).
Step-by-Step Methodology:
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Microsome Permeabilization (Critical Step): UGT enzymes reside on the luminal side of the endoplasmic reticulum. Pre-incubate HLMs (1 mg/mL protein) with Alamethicin (25 µg/mg protein) on ice for 15 minutes to form pores in the microsomal membranes, exposing the UGT active sites.
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Reaction Mixture: Combine permeabilized HLMs, 3-(2-Iodobenzamido)benzoic acid (1 µM), and a buffer containing 50 mM Tris-HCl (pH 7.5) and 5 mM MgCl₂.
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Dual-Cofactor Initiation: Initiate the reaction by adding a cofactor cocktail containing both NADPH (1 mM) (for CYPs) and UDPGA (2 mM) (for UGTs).
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Time-Course Sampling: Incubate at 37°C. Remove 50 µL aliquots at 0, 5, 15, 30, 45, and 60 minutes.
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Quenching & Stabilization: Quench immediately into 150 µL of ice-cold acetonitrile containing 1% formic acid. Note: The acidic quench is strictly required to prevent the degradation and acyl migration of the newly formed acyl glucuronide metabolite.
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Data Analysis: Plot the natural log of the remaining parent compound versus time to calculate the elimination rate constant ( k ). Derive CLint and identify the acyl glucuronide mass shift (+176 Da) via high-resolution mass spectrometry (HRMS).
Fig 2: Systemic pharmacokinetic distribution and target engagement pathway.
Conclusion
3-(2-Iodobenzamido)benzoic acid represents a highly tunable chemical space. Its ADME profile is heavily influenced by the opposing forces of its lipophilic iodinated tail and its hydrophilic, ionizable carboxylic acid head. By deploying dual-cofactor metabolic stability assays and efflux-inhibited permeability screens, researchers can accurately map its pharmacokinetic fate, avoiding the false-negative clearance rates commonly associated with standard Phase I-only screening paradigms.
References
- NextSDS. "3-(2-iodobenzamido)benzoic acid — Chemical Substance Information". NextSDS Substance Database.
- Chezal, J. M., et al. "Evaluation of Radiolabeled (Hetero)Aromatic Analogues of N-(2-diethylaminoethyl)-4-iodobenzamide for Imaging and Targeted Radionuclide Therapy of Melanoma". Journal of Medicinal Chemistry, ACS Publications.
- Minagawa, N., et al. "A phase I/II trial of TAC-101, an oral synthetic retinoid, in patients with advanced hepatocellular carcinoma". PMC, National Institutes of Health.
- Verhoeff, N. P., et al. "Dosimetry of iodine-123 iodobenzamide in healthy volunteers". PubMed, National Institutes of Health.
- Maurer, C. K., et al. "Structure Optimization of 2-Benzamidobenzoic Acids as PqsD Inhibitors". Journal of Medicinal Chemistry, ACS Publications.
- Beard, R. L., et al. "Design and synthesis of a potent, highly selective, orally bioavailable, retinoic acid receptor alpha agonist". PMC, National Institutes of Health.
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